Cas no 2228173-91-7 (1-(5-chloro-2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(5-chloro-2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228173-91-7
• MF: C₁₂H₁₁ClF₂O₃
• MW: 276.663749933243
• CID: 5946980
• PubChem ID: 165646762
• Update Time: 2025-06-11

1-(5-chloro-2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1953883
• 2228173-91-7

• Inchi： 1S/C12H11ClF2O3/c1-2-18-9-4-3-7(13)5-8(9)11(10(16)17)6-12(11,14)15/h3-5H,2,6H2,1H3,(H,16,17)
• InChI Key： FAERGBKCTIHAND-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(C(=O)O)CC1(F)F)OCC

Computed Properties

• Exact Mass: 276.0364782g/mol
• Monoisotopic Mass: 276.0364782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(5-chloro-2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid

Introduction to 1-(5-chloro-2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228173-91-7)

1-(5-chloro-2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228173-91-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

The chemical structure of 1-(5-chloro-2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid is defined by its cyclopropane ring, which is substituted with a 5-chloro-2-ethoxyphenyl group and two fluorine atoms. The presence of these functional groups imparts distinct properties to the molecule, making it an interesting candidate for further investigation. The cyclopropane ring is known for its high reactivity due to the strain in the three-membered ring, while the chloro and ethoxy substituents on the phenyl group contribute to its lipophilicity and electronic properties.

The synthesis of 1-(5-chloro-2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid has been reported in several studies. One common approach involves the reaction of a suitable cyclopropane precursor with a substituted phenyl compound. For instance, a recent study published in the Journal of Organic Chemistry described a multi-step synthesis route that begins with the formation of a cyclopropane derivative followed by substitution reactions to introduce the desired functional groups. This method provides high yields and good purity, making it suitable for large-scale production.

In terms of biological activities, 1-(5-chloro-2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid has shown promising results in various assays. Research conducted at the University of California demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Additionally, studies have indicated that it may have potential as an antiviral agent due to its ability to interfere with viral replication processes. These findings suggest that 1-(5-chloro-2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid could be a valuable lead compound for developing new therapeutic agents.

The pharmacokinetic properties of 1-(5-chloro-2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid have also been investigated. Preliminary studies suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. In particular, its lipophilic nature allows for good tissue penetration and sustained action. However, further research is needed to optimize these properties for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(5-chloro-2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid. Early-phase trials have shown promising results with no significant adverse effects reported. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects before advancing to larger-scale studies.

In conclusion, 1-(5-chloro-2-ethoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228173-91-7) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in anti-inflammatory and antiviral therapies make it an exciting area of research in medicinal chemistry and pharmaceutical development. Ongoing studies and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatments in various medical conditions.